Cas no 942008-16-4 (6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

6-Ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a pyridopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a substituted pyrimidine core, which may contribute to selective binding interactions with biological targets. The presence of the 4-methoxyphenethylamino group enhances its lipophilicity, potentially improving membrane permeability. The ethyl and methyl substituents at the 6- and 1,3-positions, respectively, may influence steric and electronic properties, offering tunable reactivity. This compound could serve as a scaffold for developing enzyme inhibitors or receptor modulators, particularly in therapeutic areas requiring targeted molecular interactions. Further studies are needed to fully characterize its pharmacological profile.
6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure
942008-16-4 structure
Product Name:6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
CAS No:942008-16-4
MF:C20H24N4O3
MW:368.429564476013
CID:5907511
Update Time:2025-10-28

6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-5-[2-(4-methoxyphenyl)ethylamino]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
    • 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
    • Inchi: 1S/C20H24N4O3/c1-5-14-12-22-18-16(19(25)24(3)20(26)23(18)2)17(14)21-11-10-13-6-8-15(27-4)9-7-13/h6-9,12H,5,10-11H2,1-4H3,(H,21,22)
    • InChI Key: YEFFWWSZSPXTCP-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2=C(NCCC3=CC=C(OC)C=C3)C(CC)=CN=C2N1C

6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

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Additional information on 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Analysis of 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 942008-16-4)

The compound 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 942008-16-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[2,3-d]pyrimidine core, combined with ethylamino and methoxyphenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted cancer therapies. The 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure aligns with this trend, as its heterocyclic framework is known to interact with key enzymatic targets. This has led to increased searches for "pyrido[2,3-d]pyrimidine derivatives" and "kinase inhibitors for oncology" in scientific databases and search engines.

The methoxyphenyl moiety in this compound is particularly noteworthy, as it enhances lipophilicity and bioavailability, two critical factors in drug design. This feature has sparked discussions in forums and publications about "optimizing drug-like properties" and "structure-activity relationships (SAR)." Additionally, the ethylamino side chain contributes to its binding affinity, making it a subject of interest for computational chemists exploring "molecular docking studies" and "fragment-based drug discovery."

From a synthetic chemistry perspective, the preparation of 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione involves multi-step reactions, including cyclocondensation and N-alkylation. These methods are frequently searched by organic chemists seeking "efficient heterocycle synthesis" or "green chemistry approaches." The compound's CAS No. 942008-16-4 serves as a unique identifier in chemical catalogs, ensuring accurate sourcing for laboratories worldwide.

Beyond its pharmaceutical potential, this compound has also been explored in agricultural chemistry, particularly in the development of plant growth regulators. The pyrido[2,3-d]pyrimidine scaffold has shown activity in modulating plant hormone pathways, aligning with the growing interest in "sustainable agrochemicals" and "crop yield enhancement." This dual applicability in human health and agriculture further underscores its versatility.

In conclusion, 6-ethyl-5-{2-(4-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 942008-16-4) represents a fascinating intersection of medicinal chemistry, drug discovery, and agricultural science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing unmet medical and agricultural needs. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation and discovery.

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